Dimethyl 2-(2-{2-methoxy-1-[2-(2-methoxy-2-oxoethyl)phenyl]-2-oxoethyl}phenyl)but-2-enedioate

• CAS No.: 59904-23-3
• Molecular Formula: C24H24O8
• Molecular Weight: 440.4 g/mol
• IUPAC Name: dimethyl 2-[2-[2-methoxy-1-[2-(2-methoxy-2-oxoethyl)phenyl]-2-oxoethyl]phenyl]but-2-enedioate
• InChI: InChI=1S/C24H24O8/c1-29-20(25)13-15-9-5-6-10-16(15)22(24(28)32-4)18-12-8-7-11-17(18)19(23(27)31-3)14-21(26)30-2/h5-12,14,22H,13H2,1-4H3
• InChI Key: FEHZWAUEBANTQK-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CC1=CC=CC=C1C(C2=CC=CC=C2C(=CC(=O)OC)C(=O)OC)C(=O)OC

Description

Dimethyl 2-(2-{2-methoxy-1-[2-(2-methoxy-2-oxoethyl)phenyl]-2-oxoethyl}phenyl)but-2-enedioate is a complex organic compound with a unique structure that includes multiple methoxy and oxo groups

Preparation Methods

The synthesis of dimethyl 2-(2-{2-methoxy-1-[2-(2-methoxy-2-oxoethyl)phenyl]-2-oxoethyl}phenyl)but-2-enedioate can be achieved through a multi-step process. One approach involves the B(C6F5)3-induced domino dimerization of 2-(2,4,5-trimethoxyphenyl)cyclopropane-1,1-diester . This method allows for the efficient formation of the compound by increasing the structural complexity of the substrate in a single synthetic step.

Chemical Reactions Analysis

Dimethyl 2-(2-{2-methoxy-1-[2-(2-methoxy-2-oxoethyl)phenyl]-2-oxoethyl}phenyl)but-2-enedioate undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reagents like lithium aluminum hydride or sodium borohydride.

Substitution: The methoxy groups can be substituted with other functional groups using nucleophilic substitution reactions. The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

Dimethyl 2-(2-{2-methoxy-1-[2-(2-methoxy-2-oxoethyl)phenyl]-2-oxoethyl}phenyl)but-2-enedioate has several scientific research applications:

Chemistry: It is used as a building block in organic synthesis to create more complex molecules.

Biology: The compound’s structure allows it to interact with biological molecules, making it useful in biochemical studies.

Industry: Used in the production of advanced materials with specific properties.

Mechanism of Action

The mechanism of action of dimethyl 2-(2-{2-methoxy-1-[2-(2-methoxy-2-oxoethyl)phenyl]-2-oxoethyl}phenyl)but-2-enedioate involves its interaction with molecular targets through its methoxy and oxo groups. These interactions can lead to changes in the structure and function of the target molecules, affecting various biochemical pathways.

Comparison with Similar Compounds

Dimethyl 2-(2-{2-methoxy-1-[2-(2-methoxy-2-oxoethyl)phenyl]-2-oxoethyl}phenyl)but-2-enedioate can be compared with similar compounds such as:

Dimethoxyethane: A colorless, aprotic, and liquid ether used as a solvent.

Propylene glycol methyl ether: An organic solvent with a wide variety of industrial and commercial uses.

1,1’-Biphenyl, 2-methoxy-: A compound with a similar methoxy group structure. The uniqueness of this compound lies in its specific arrangement of functional groups, which imparts distinct chemical and physical properties.